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Compound of Interest

Compound Name: Methyl 4-oxohexanoate

Cat. No.: B1581184

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 4-oxohexanoate, a
versatile keto-ester with significant applications in organic synthesis, particularly in the
pharmaceutical and fine chemical industries. This document details its physicochemical
properties, synthesis, spectral characteristics, reactivity, and safety information, presented in a
format tailored for scientific professionals.

Chemical Identity and Physicochemical Properties

Methyl 4-oxohexanoate, also known as methyl homolevulinate, is a bifunctional organic
compound containing both a ketone and a methyl ester functional group.[1] This unique
structural feature makes it a valuable intermediate for the synthesis of more complex
molecules.[2][3]

Table 1: Physicochemical Properties of Methyl 4-oxohexanoate
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Property Value Source

CAS Number 2955-62-6 [1]

Molecular Formula C7H1203 [1]

Molecular Weight 144.17 g/mol [1114]

IUPAC Name methyl 4-oxohexanoate [1]
Methyl homolevulinate, 4-oxo-

Synonyms ) ) [1][5]
hexanoic acid methyl ester

Appearance Colorless to off-white liquid [6]
201.00 °C @ 760.00 mm Hg

Boiling Point (estimated) 106-107 °C @ 18 [51[6]
Torr

Density 1.027 g/cm3 [6]

. 172.00 °F (77.90 °C)
Flash Point (5]

(estimated)

Vapor Pressure

0.300000 mmHg @ 25.00 °C

(estimated)

[5]

Water Solubility

4.566e+004 mg/L @ 25 °C

(estimated)

[5]

logP (o/w)

0.400 (estimated)

[5]

Storage Temperature

Room temperature, sealed in a

dry environment

[6]7]

Spectroscopic Data

The structural elucidation of Methyl 4-oxohexanoate is supported by various spectroscopic

techniques. The key spectral data are summarized below.

Table 2: Spectroscopic Data for Methyl 4-oxohexanoate
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Technique Data Source

Spectra available, indicative of
13C NMR o ) [1]
7 distinct carbon environments.

Molecular lon (M+): m/z 144.
Mass Spectrometry (GC-MS) Key fragments at m/z 115, 57, [1]
and 55.

Vapor phase IR spectra
available, showing

Infrared (IR) Spectroscopy characteristic C=0 stretches [1]
for ketone and ester functional

groups.

Note: While the presence of spectral data is confirmed, detailed peak lists with chemical shifts
and coupling constants are best obtained from spectral databases and may vary slightly based
on experimental conditions.

Synthesis and Experimental Protocols

Methyl 4-oxohexanoate can be synthesized through the esterification of 4-oxohexanoic acid.
A detailed experimental protocol is provided below.

Synthesis of Methyl 4-oxohexanoate from 4-
oxohexanoic Acid

This method involves the reaction of 4-oxohexanoic acid with iodomethane in the presence of a
base.

Experimental Protocol:

e Reaction Setup: To a stirring suspension of 8.15 g (25 mmol) of cesium carbonate (Cs2CO3)
in dimethylformamide (DMF), add 5.79 g (44 mmol) of 4-oxohexanoic acid.

» Addition of Reagent: After 5 minutes of stirring, add 6.81 g (48 mmol) of iodomethane to the
reaction mixture.
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e Reaction Conditions: Stir the reaction mixture at ambient temperature for 16 hours.

o Work-up: Add 250 mL of ethyl acetate (EtOAc) and 250 mL of water (H20) to the reaction
mixture.

o Extraction: Separate the layers and wash the organic layer three times with 250 mL of H20.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2S0Oa),
filter, and concentrate under vacuum.

e Yield: The reported yield of Methyl 4-oxohexanoate is 4.15 g (65%).[8]
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Synthesis workflow for Methyl 4-oxohexanoate.

Reactivity and Chemical Compatibility
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The reactivity of Methyl 4-oxohexanoate is dictated by its two functional groups: the ketone
and the ester.

o Ketone Group: The ketone carbonyl is susceptible to nucleophilic attack, allowing for a
variety of reactions such as reductions to the corresponding alcohol, Grignard reactions, and
Wittig reactions. The ketone is generally more reactive towards nucleophiles than the ester.

[9]

o Ester Group: The ester can undergo hydrolysis under acidic or basic conditions to yield 4-
oxohexanoic acid and methanol. It can also be reduced, typically with strong reducing agents
like lithium aluminum hydride, to form a diol. Transesterification reactions are also possible in
the presence of an alcohol and a catalyst.

e Enolate Formation: The protons alpha to both carbonyl groups can be deprotonated by a
suitable base to form an enolate, which can then participate in various carbon-carbon bond-
forming reactions.

Table 3: Chemical Compatibility

Material/Chemical Class Compatibility Notes

Strong Oxidizing Agents Incompatible May cause vigorous reactions.

) ) Can reduce the ketone and/or
Strong Reducing Agents Incompatible ) -
ester functionalities.

] ) Can catalyze hydrolysis of the
Strong Acids Incompatible .
ester.

Can catalyze hydrolysis of the
Strong Bases Incompatible ester and promote self-
condensation reactions.

Compatibility with materials
like EPDM, Neoprene, and
Plastics and Elastomers Testing recommended various plastics should be
verified for specific
applications.[10][11][12]
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Applications in Drug Discovery and Development

Methyl 4-oxohexanoate serves as a key building block in the synthesis of various
pharmaceutical compounds and other fine chemicals. Its bifunctional nature allows for the
construction of complex molecular architectures.[2][3] While specific examples directly citing
the use of Methyl 4-oxohexanoate in the synthesis of marketed drugs are not readily available
in the public domain, its structural motifs are found in numerous bioactive molecules. Keto-
esters, in general, are pivotal intermediates in the synthesis of heterocyclic compounds, which
form the core of many pharmaceuticals.
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Applications of Methyl 4-oxohexanoate.

As no direct involvement in signaling pathways has been identified for this compound, the
above diagram illustrates the logical relationship between its core properties and its primary
applications.

Safety and Handling
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While comprehensive toxicological data for Methyl 4-oxohexanoate is not readily available,
general precautions for handling laboratory chemicals should be observed.

e Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses,
and a lab coat.

» Handling: Avoid contact with skin and eyes. Avoid inhalation of vapor. Use in a well-ventilated

area.

o Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away
from heat and sources of ignition.[6][7]

 Toxicity: The oral, dermal, and inhalation toxicity have not been determined.[5] For the
structurally related compound methyl 4-oxobutanoate, skin, eye, and respiratory irritation are
potential hazards.[13]

Conclusion

Methyl 4-oxohexanoate (CAS: 2955-62-6) is a valuable and versatile chemical intermediate
with significant potential in organic synthesis. Its bifunctional nature allows for a wide range of
chemical transformations, making it a key building block for the synthesis of complex molecules
in the pharmaceutical, agrochemical, and fragrance industries. A thorough understanding of its
properties, reactivity, and safe handling procedures is essential for its effective and safe
utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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